Cas no 1472-07-7 (methyl (r)-3-phenylbutyrate)

• Product name: methyl (r)-3-phenylbutyrate
• CAS No: 1472-07-7
• MF: C₁₁H₁₄O₂
• MW: 178.22800
• CID: 903735
• PubChem ID: 641407

methyl (r)-3-phenylbutyrate Chemical and Physical Properties

Names and Identifiers

• methyl (r)-3-phenylbutyrate
• (-)-(R)-Methyl 3-phenylbutanoate
• (3R)-methyl 3-phenylbutanoate
• (R)-3-phenylbutanoic acid methyl ester
• (R)-3-phenylmethylbutyrate
• (S)-(+)-3-phenylbutyric acid methyl ester
• methyl (R)-3-phenylbutanoate
• (R)-methyl 3-phenylbutanoate
• methyl (r)-β-methylhydrocinnamate
• METHYL (R)-BETA-METHYLHYDROCINNAMATE
• methyl (3R)-3-phenylbutanoate
• Methyl(R)-3-phenylbutyrate
• Benzenepropanoic acid, beta-methyl-, methyl ester, (betaR)-
• 1472-07-7
• starbld0006969
• J-008327

• Inchi： InChI=1S/C11H14O2/c1-9(8-11(12)13-2)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3/t9-/m1/s1
• InChI Key： DSWKGCIHFICHAC-SECBINFHSA-N
• SMILES： CC(CC(=O)OC)C1=CC=CC=C1

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.020 g/mL at 20 °C(lit.)
• Refractive Index: n20/D 1.497
• PSA: 26.30000
• LogP: 2.35320

methyl (r)-3-phenylbutyrate Security Information

• WGK Germany：3
• Safety Instruction： S23
• Safety Term：S23-24/25

methyl (r)-3-phenylbutyrate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters